1-(2-Thienylmethyl)-1H-indole-2,3-dione
1-(2-Thienylmethyl)-1H-indole-2,3-dione
Brand Name:
Vulcanchem
CAS No.:
503855-48-9
VCID:
VC0346136
InChI:
InChI=1S/C13H9NO2S/c15-12-10-5-1-2-6-11(10)14(13(12)16)8-9-4-3-7-17-9/h1-7H,8H2
SMILES:
C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=CS3
Molecular Formula:
C13H9NO2S
Molecular Weight:
243.28g/mol
1-(2-Thienylmethyl)-1H-indole-2,3-dione
CAS No.: 503855-48-9
Main Products
VCID: VC0346136
Molecular Formula: C13H9NO2S
Molecular Weight: 243.28g/mol
| CAS No. | 503855-48-9 |
|---|---|
| Product Name | 1-(2-Thienylmethyl)-1H-indole-2,3-dione |
| Molecular Formula | C13H9NO2S |
| Molecular Weight | 243.28g/mol |
| IUPAC Name | 1-(thiophen-2-ylmethyl)indole-2,3-dione |
| Standard InChI | InChI=1S/C13H9NO2S/c15-12-10-5-1-2-6-11(10)14(13(12)16)8-9-4-3-7-17-9/h1-7H,8H2 |
| Standard InChIKey | QPHPMPRHESVMJK-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=CS3 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=CS3 |
| Solubility | 36.5 [ug/mL] |
| PubChem Compound | 2996126 |
| Last Modified | Nov 11 2021 |
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